2-[1-(4-Methylphenyl)sulfonylazetidin-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole

• IUPAC Name: 2-[1-(4-methylphenyl)sulfonylazetidin-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C17H24N2O2S/c1-13-5-7-17(8-6-13)22(20,21)19-11-16(12-19)18-9-14-3-2-4-15(14)10-18/h5-8,14-16H,2-4,9-12H2,1H3
• InChI Key: QCVSPAMBVMXSRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(C2)N3CC4CCCC4C3
• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol

Description

The compound appears to contain a pyrrole ring, which is a five-membered aromatic heterocycle with one nitrogen atom. Pyrrole rings are found in many biologically active compounds and are widely used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a pyrrole ring, which is a planar five-membered ring. It also contains a sulfonyl group attached to an azetidine ring, which is a four-membered cyclic amine.

Chemical Reactions Analysis

Pyrrole compounds are known to undergo a variety of chemical reactions, including electrophilic substitution, due to the electron-rich nature of the pyrrole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Pyrrole compounds are generally polar due to the presence of the nitrogen atom in the ring. They can participate in hydrogen bonding, which can affect their solubility in different solvents.